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Compound of Interest |

1-(3-
Compound Name: Bromophenyl)cyclopropanecarbox

ylic acid

Cat. No.: B181478

\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1-(3-
bromophenyl)cyclopropanecarboxylic acid, a molecule of significant interest in medicinal
chemistry and organic synthesis. We will delve into its fundamental properties, synthesis,
spectroscopic characterization, and potential applications, offering a technical and practical
resource for professionals in the field.

Core Molecular Attributes

1-(3-Bromophenyl)cyclopropanecarboxylic acid is a halogenated aromatic carboxylic acid
featuring a cyclopropane ring. This unique structural combination imparts specific chemical and
physical properties that are of interest in the design of novel therapeutic agents.
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Property Value Source
Molecular Weight 241.08 g/mol [1]
Chemical Formula C10H9BrO2 [1]

CAS Number 124276-95-5

Appearance Solid [1]
SMILES Brclcc(ceccl)C2(CC2)C(=0)0 [1]

1S/C10H9BrO2/c11-8-3-1-2-
InChl 7(6-8)10(4-5-10)9(12)13/h1- [1]
3,6H,4-5H2,(H,12,13)

Synthesis and Mechanistic Considerations

The synthesis of 1-aryl-cyclopropanecarboxylic acids can be approached through several
strategies. A common and effective method involves the cyclopropanation of an appropriate
a,B-unsaturated carboxylic acid precursor.

lllustrative Synthetic Workflow

The following diagram outlines a generalized approach to the synthesis of 1-(3-
bromophenyl)cyclopropanecarboxylic acid, starting from 3-bromocinnamic acid. This
method leverages a samarium-promoted cyclopropanation, which is known for its
stereospecificity.[1][2]

. . . Reactant Sm/ CHls Yields : .
(B-Bromocmnamm Acid THF, Ultrasonic Irradiation 1-(3-Bromophenyl)cyclopropanecarboxylic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. The First Cyclopropanation Reaction of Unmasked a,[3-Unsaturated Carboxylic Acids:
Direct and Complete Stereospecific Synthesis of Cyclopropanecarboxylic Acids Promoted by
Sm/CHI3 [organic-chemistry.org]

e 2. pubs.acs.org [pubs.acs.org]
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Bromophenyl)cyclopropanecarboxylic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181478#1-3-bromophenyl-cyclopropanecarboxylic-
acid-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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